Cas no 1049485-20-2 (2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one
• CAS No: 1049485-20-2
• MF: C₁₇H₂₄N₆O₂
• MW: 344.411462783813
• CID: 5906504
• PubChem ID: 30937772
• Update Time: 2025-07-09

2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-[4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]ethanone
• 2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one
• 2-ethoxy-1-(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone
• F5250-0697
• VU0638899-1
• AKOS024502833
• 1049485-20-2

• Inchi： 1S/C17H24N6O2/c1-3-25-13-17(24)22-10-8-21(9-11-22)12-16-18-19-20-23(16)15-6-4-14(2)5-7-15/h4-7H,3,8-13H2,1-2H3
• InChI Key： VHBFUGQOZWDEPU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2N(C3=CC=C(C)C=C3)N=NN=2)CC1)COCC

Computed Properties

• Exact Mass: 344.19607403g/mol
• Monoisotopic Mass: 344.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one

Comprehensive Analysis of 2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one (CAS 1049485-20-2)

The compound 2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one, identified by its CAS number 1049485-20-2, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrazole ring and a piperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of neurodegenerative diseases and inflammatory disorders.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The tetrazole group in this compound is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This characteristic enhances the molecule's metabolic stability and bioavailability, addressing common challenges in drug formulation. Additionally, the ethoxy and piperazine components contribute to its solubility and binding affinity, making it a versatile candidate for further optimization.

The synthesis of CAS 1049485-20-2 involves multi-step organic reactions, including alkylation and cyclization processes. Its structural complexity requires meticulous purification techniques, such as column chromatography and recrystallization, to achieve high purity levels. Analytical methods like HPLC and NMR spectroscopy are routinely employed to confirm its identity and assess its quality. These rigorous protocols ensure the compound's suitability for high-throughput screening and in vitro studies.

From a therapeutic perspective, 2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one has shown promise in preliminary studies targeting G-protein-coupled receptors (GPCRs). GPCRs are a major focus in modern pharmacology due to their role in signal transduction and disease pathogenesis. The compound's ability to interact with these receptors could pave the way for new treatments for conditions like chronic pain and mood disorders, which are among the most searched topics in medical research databases.

Another area of interest is the compound's potential role in cancer research. The tetrazole ring has been linked to apoptosis induction in certain cancer cell lines, a topic frequently explored in oncology forums. While further studies are needed to elucidate its mechanisms, the preliminary data suggest that CAS 1049485-20-2 could contribute to the development of targeted therapies with fewer side effects compared to traditional chemotherapy.

In the realm of computational chemistry, this compound is often analyzed using molecular docking and QSAR modeling. These techniques help predict its interactions with biological targets and optimize its pharmacokinetic properties. Such approaches align with the growing trend of AI-driven drug discovery, a hot topic in both academic and industrial settings. By leveraging these tools, researchers can accelerate the identification of lead compounds and reduce development costs.

Despite its potential, the commercial availability of 2-ethoxy-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one remains limited. Suppliers often list it as a research chemical, emphasizing its use in non-clinical studies. Researchers are advised to verify the compound's purity and stability before incorporation into experimental protocols. Proper storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its integrity over time.

In conclusion, CAS 1049485-20-2 represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from GPCR modulation to cancer research, highlight its relevance in addressing unmet medical needs. As the scientific community continues to explore its properties, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.